Cas no 1177225-36-3 (4-(1S)-2-bromo-1-hydroxyethyl-N,N-diethylbenzene-1-sulfonamide)

• Product Name: 4-(1S)-2-bromo-1-hydroxyethyl-N,N-diethylbenzene-1-sulfonamide
• CAS No: 1177225-36-3
• MF: C₁₂H₁₈BrNO₃S
• MW: 336.245221614838
• MDL: MFCD09863617
• CID: 5157368
• Update Time: 2025-06-14

4-(1S)-2-bromo-1-hydroxyethyl-N,N-diethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[(1S)-2-Bromo-1-hydroxyethyl]-N,N-diethylbenzene-1-sulfonamide
• 4-[(1S)-2-bromo-1-hydroxyethyl]-N,N-diethylbenzenesulfonamide
• (s)-4-(2-Bromo-1-hydroxyethyl)-n,n-diethylbenzenesulfonamide
• Benzenesulfonamide, 4-[(1S)-2-bromo-1-hydroxyethyl]-N,N-diethyl-
• 4-(1S)-2-bromo-1-hydroxyethyl-N,N-diethylbenzene-1-sulfonamide

• MDL： MFCD09863617
• Inchi： 1S/C12H18BrNO3S/c1-3-14(4-2)18(16,17)11-7-5-10(6-8-11)12(15)9-13/h5-8,12,15H,3-4,9H2,1-2H3/t12-/m1/s1
• InChI Key： XVFMODXEAUEWJG-GFCCVEGCSA-N
• SMILES： BrC[C@H](C1C=CC(=CC=1)S(N(CC)CC)(=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 330
• XLogP3: 1.7
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(1S)-2-bromo-1-hydroxyethyl-N,N-diethylbenzene-1-sulfonamide

Comprehensive Overview of 4-(1S)-2-bromo-1-hydroxyethyl-N,N-diethylbenzene-1-sulfonamide (CAS No. 1177225-36-3)

The compound 4-(1S)-2-bromo-1-hydroxyethyl-N,N-diethylbenzene-1-sulfonamide (CAS No. 1177225-36-3) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structural features, including a brominated hydroxyethyl group and a diethylsulfonamide moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity ((1S)-configuration) and functional versatility, which align with current trends in precision medicine and targeted drug design.

In recent years, the demand for chiral building blocks like 4-(1S)-2-bromo-1-hydroxyethyl-N,N-diethylbenzene-1-sulfonamide has surged, driven by advancements in asymmetric synthesis and enzyme-catalyzed reactions. This compound’s bromo-hydroxyethyl segment is particularly noteworthy, as it can serve as a handle for further modifications via cross-coupling reactions, a topic frequently searched in organic chemistry forums and AI-driven drug discovery platforms. Its sulfonamide group also attracts attention for its role in enhancing solubility and bioavailability—a key consideration in modern pharmaceutical formulation.

The synthesis and applications of CAS No. 1177225-36-3 are often discussed alongside trending topics such as green chemistry and sustainable synthesis. Researchers are exploring eco-friendly protocols to prepare this compound, minimizing the use of hazardous reagents while maintaining high enantiomeric purity. Questions like “How to optimize the yield of 4-(1S)-2-bromo-1-hydroxyethyl-N,N-diethylbenzene-1-sulfonamide?” or “What are the alternatives to bromination in its synthesis?” reflect common user queries in academic and industrial settings.

From a structural perspective, the N,N-diethylbenzene-sulfonamide core of this compound offers intriguing possibilities for molecular docking studies and computational chemistry. Its rigid aromatic system paired with flexible substituents makes it a candidate for probing protein-ligand interactions, a hot topic in AI-assisted drug screening. The bromo substituent further allows for click chemistry applications, aligning with the growing interest in modular synthesis approaches.

Analytical characterization of 4-(1S)-2-bromo-1-hydroxyethyl-N,N-diethylbenzene-1-sulfonamide typically involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods ensure the compound’s stereochemical integrity, a critical factor given the rising regulatory emphasis on enantiopure pharmaceuticals. Discussions on “How to validate the purity of CAS 1177225-36-3?” frequently appear in research communities, highlighting its practical importance.

In summary, 4-(1S)-2-bromo-1-hydroxyethyl-N,N-diethylbenzene-1-sulfonamide (CAS No. 1177225-36-3) represents a convergence of synthetic utility and biomedical relevance. Its design caters to contemporary needs in drug development, catalysis, and material science, making it a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing challenges like selective functionalization and stereocontrol—themes dominating current literature and search trends.